![molecular formula C15H14F3N5O5S B6171190 N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide CAS No. 219713-19-6](/img/no-structure.png)
N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide
Overview
Description
N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C15H14F3N5O5S and its molecular weight is 433.4. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide' involves the synthesis of two key intermediates, followed by their coupling to form the final product. The first intermediate is 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-amine, which is synthesized from 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-carboxylic acid. The second intermediate is 2-methoxy-6-(trifluoromethyl)benzenesulfonyl chloride, which is synthesized from 2-methoxy-6-(trifluoromethyl)benzenesulfonic acid. The two intermediates are then coupled using standard amide coupling conditions to form the final product.", "Starting Materials": [ "5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-carboxylic acid", "2-methoxy-6-(trifluoromethyl)benzenesulfonic acid", "thionyl chloride", "ammonium hydroxide", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "dimethylformamide", "diethyl ether", "sodium bicarbonate", "water" ], "Reaction": [ "Synthesis of 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-amine:", "1. Dissolve 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-carboxylic acid in thionyl chloride and heat to reflux.", "2. Remove excess thionyl chloride under reduced pressure.", "3. Add ammonium hydroxide and heat to reflux.", "4. Cool the reaction mixture and filter the resulting solid.", "5. Wash the solid with diethyl ether and dry under vacuum to obtain 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-amine.", "Synthesis of 2-methoxy-6-(trifluoromethyl)benzenesulfonyl chloride:", "1. Dissolve 2-methoxy-6-(trifluoromethyl)benzenesulfonic acid in thionyl chloride and heat to reflux.", "2. Remove excess thionyl chloride under reduced pressure.", "3. Dissolve the resulting sulfonyl chloride in dimethylformamide.", "4. Add triethylamine and cool the reaction mixture.", "5. Add N,N'-dicyclohexylcarbodiimide and stir for several hours.", "6. Filter the resulting precipitate and wash with diethyl ether to obtain 2-methoxy-6-(trifluoromethyl)benzenesulfonyl chloride.", "Coupling of intermediates to form final product:", "1. Dissolve 5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-amine and 2-methoxy-6-(trifluoromethyl)benzenesulfonyl chloride in dimethylformamide.", "2. Add triethylamine and stir for several hours.", "3. Add sodium bicarbonate and stir for several more hours.", "4. Filter the resulting precipitate and wash with water to obtain the final product." ] } | |
CAS RN |
219713-19-6 |
Product Name |
N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide |
Molecular Formula |
C15H14F3N5O5S |
Molecular Weight |
433.4 |
Purity |
0 |
Origin of Product |
United States |
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